2-((1-(furan-2-ylmethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(4-methoxyphenethyl)acetamide

• IUPAC Name: 2-[[1-(furan-2-ylmethyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-[2-(4-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C23H25N3O4S/c1-29-17-9-7-16(8-10-17)11-12-24-21(27)15-31-22-19-5-2-6-20(19)26(23(28)25-22)14-18-4-3-13-30-18/h3-4,7-10,13H,2,5-6,11-12,14-15H2,1H3,(H,24,27)
• InChI Key: FWILMLWUTCUVDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)CSC2=NC(=O)N(C3=C2CCC3)CC4=CC=CO4
• Molecular Formula: C23H25N3O4S
• Molecular Weight: 439.5 g/mol
• CAS No.: 899954-79-1

Description

2-((1-(furan-2-ylmethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(4-methoxyphenethyl)acetamide is a useful research compound. Its molecular formula is C23H25N3O4S and its molecular weight is 439.53. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Compounds with furan, pyrimidine, and acetamide moieties, such as the one , are often synthesized for their potential in creating new heterocyclic compounds. These new compounds can have various applications, ranging from medicinal chemistry to materials science. For example, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from similar structures has been explored for their anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).

Antimicrobial and Anticancer Research

Compounds containing pyrimidinone and oxazinone fused with thiophene rings, starting from materials like 2-chloro-6-ethoxy-4-acetylpyridine, have shown antimicrobial properties. Such compounds could be synthesized as potential antimicrobial agents against various pathogens (Hossan et al., 2012). Similarly, derivatives of furan-2-ylmethyl with acetamide structures have been synthesized for their anticancer activities, highlighting the potential of these compounds in cancer research (Horishny et al., 2021).

Anti-inflammatory and Analgesic Activities

The synthesis of pyrimidine derivatives based on similar furan compounds has been explored for their potential anti-inflammatory and analgesic activities. Such research indicates the possibility of using these compounds in the development of new therapeutic agents (Sondhi et al., 2009).

Decarboxylative Reactions

Furan-2-ylmethyl compounds have been utilized in decarboxylative Claisen rearrangement reactions, showcasing their utility in organic synthesis and the potential to create diverse chemical structures (Craig et al., 2005).

Antinociceptive and Anti-inflammatory Properties

Thiazolopyrimidine derivatives, including those with furan-2-yl components, have been designed and synthesized for their antinociceptive and anti-inflammatory properties. This suggests that compounds with similar structural features could be explored for their potential in treating pain and inflammation (Selvam et al., 2012).